Cas no 459182-13-9 (6-Methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 459182-13-9
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 2626232
• PubChem ID: 135764042
• Update Time: 2025-07-02

6-Methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• 6-Methyl-2-piperazin-1-yl-3H-pyrimidin-4-one
• SCHEMBL20042186
• AKOS002304325
• 6-Methyl-2-(piperazin-1-yl)pyrimidin-4-ol
• CS-0452660
• 4-methyl-2-piperazin-1-yl-1H-pyrimidin-6-one
• MFCD02978284
• EN300-391789
• 459182-13-9
• 6-Methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C9H14N4O/c1-7-6-8(14)12-9(11-7)13-4-2-10-3-5-13/h6,10H,2-5H2,1H3,(H,11,12,14)
• InChI Key： HMAVWOFXKXDEEZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(N1)N1CCNCC1

Computed Properties

• Exact Mass: 194.11676108Da
• Monoisotopic Mass: 194.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-Methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 6-Methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS No. 459182-13-9)

6-Methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS No. 459182-13-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyrimidinone derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and central nervous system (CNS) agents.

The molecular structure of 6-Methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one features a pyrimidinone core substituted with a methyl group at the 6-position and a piperazine moiety at the 2-position. This configuration imparts notable solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies have explored its potential in cancer therapy, where its ability to modulate enzymatic pathways is of particular interest. Additionally, its pharmacokinetic properties are being investigated to optimize bioavailability and reduce off-target effects.

In the context of current research trends, 6-Methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one aligns with the growing demand for small-molecule therapeutics targeting protein-protein interactions. Its piperazine ring is a common pharmacophore in drug design, often associated with improved blood-brain barrier penetration—a critical factor for neurodegenerative disease treatments. This has led to its inclusion in libraries for high-throughput screening (HTS), where it is evaluated alongside other scaffolds for novel bioactivity.

From a synthetic perspective, the compound’s CAS No. 459182-13-9 is frequently searched in databases like SciFinder and Reaxys by chemists seeking structure-activity relationship (SAR) data. Its melting point, solubility, and stability under various conditions are well-documented, aiding in process optimization. Furthermore, its compatibility with green chemistry principles—such as minimal waste generation—has made it a candidate for sustainable synthesis protocols.

Beyond pharmaceuticals, 6-Methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one has potential applications in material science, particularly in the development of organic semiconductors. Its conjugated system and ability to form hydrogen bonds contribute to its utility in designing functional materials. This multidisciplinary relevance underscores its importance in both academic and industrial settings.

In summary, 6-Methyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS No. 459182-13-9) is a compound of broad scientific interest, bridging gaps between medicinal chemistry, drug development, and advanced materials. Its continued study promises to yield innovative solutions for some of today’s most pressing challenges in healthcare and technology.